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Compound of Interest

Ethyl 5-(benzyloxy)-1H-indole-2-
Compound Name:
carboxylate

Cat. No.: B556505

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-(benzyloxy)-1H-indole-2-
carboxylate, a key intermediate in the synthesis of various pharmacologically active
compounds. This document details its chemical identity, physicochemical properties, and its
significant role as a building block in the development of novel therapeutics.

Chemical Identity and Synonyms

The compound with the formal name Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate is a
heterocyclic organic molecule belonging to the indole class. Its structure features a benzyloxy
group at the 5-position and an ethyl carboxylate group at the 2-position of the indole ring.

IUPAC Name: ethyl 5-(benzyloxy)-1H-indole-2-carboxylate[1]
Alternatively, it is also referred to as ethyl 5-(phenylmethoxy)-1H-indole-2-carboxylate.[2][3][4]

Synonyms: This compound is known by several other names in chemical literature and
commercial catalogs:

e 5-BENZYLOXY-2-CARBETHOXYINDOLE[5][6]

e 5-BENZYLOXYINDOLE-2-CARBOXYLIC ACID ETHYL ESTER[2][5]
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e 5-(PHENYLMETHOXY)-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER][5]

« NSC 30931[4][6]

e 5-BzIO-ICA-OEL[6]

« BUTTPARK 97\57-93[5][6]

e 1H-Indole-2-carboxylic acid, 5-(phenylmethoxy)-, ethyl ester[3][5]

Physicochemical Properties

A summary of the key quantitative data for Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate is

presented in the table below for easy reference and comparison.

Property Value Reference
Molecular Formula C1sH17NOs [1][5]16]
Molecular Weight 295.33 g/mol [51[6]
CAS Number 37033-95-7 [1][5][6]
White to cream or pale pink or
Appearance yellow to orange to brown [1]
crystals or powder
Melting Point 162-164 °C [4]

Boiling Point (Predicted)

481.4 + 30.0 °C at 760 mmHg

[41(5]

Density (Predicted)

1.225 + 0.06 g/cm?3

[4]16]

Flash Point

2449 °C

[4]1[5]

Storage Temperature

-20°C or 2-8°C, sealed in dry,

dark place

[5]16]

Role in Drug Discovery and Development
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Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate serves as a crucial starting material and
intermediate in the synthesis of a variety of biologically active molecules. Its indole scaffold is a
common feature in many natural products and synthetic drugs. This compound is particularly
valuable for creating derivatives that act on significant therapeutic targets.

The following diagram illustrates the logical relationship of Ethyl 5-(benzyloxy)-1H-indole-2-
carboxylate as a precursor to several classes of therapeutic agents.

Role of Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate in Drug Development
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Role of Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate in Drug Development
This compound is a reactant for the preparation of:

e Indoleamine 2,3-dioxygenase (IDO1) inhibitors: These are investigated for their potential in
cancer immunotherapy by modulating the tumor microenvironment.

e Histamine H3 receptor inverse agonists: These have potential applications in treating
neurological and cognitive disorders.

» PPAR-y binding agents: These are explored for their therapeutic potential in metabolic
diseases and osteoporosis.
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» Nonpeptide glycoprotein IIB/IIIA inhibitors: These are being studied for their antiplatelet
effects in thrombotic diseases.

Experimental Protocols

While a specific, detailed, step-by-step synthesis protocol for Ethyl 5-(benzyloxy)-1H-indole-
2-carboxylate is not readily available in the public domain, its synthesis would likely follow
established methods for indole-2-carboxylate synthesis, such as the Fischer or Reissert indole
syntheses, adapted for the specific starting materials.

Below are generalized experimental workflows that are relevant to the synthesis and
application of this compound and its derivatives.

The synthesis of indole-2-carboxylates often involves the cyclization of a substituted
phenylhydrazine with a pyruvate derivative. A general experimental workflow is depicted below.
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General Workflow for Indole-2-Carboxylate Synthesis
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General Workflow for Indole-2-Carboxylate Synthesis

Derivatives of Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate are used to develop inhibitors of
the enzyme Indoleamine 2,3-dioxygenase (IDO1). A typical in vitro assay to determine the
inhibitory activity of these compounds is outlined below.
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Generalized Workflow for IDO1 Inhibition Assay
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Generalized Workflow for IDO1 Inhibition Assay

This guide serves as a foundational resource for professionals engaged in the fields of
medicinal chemistry, pharmacology, and drug development. The information provided herein is
intended to facilitate further research and application of Ethyl 5-(benzyloxy)-1H-indole-2-
carboxylate in the creation of novel and effective therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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